Cas no 1481182-13-1 (1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1481182-13-1
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5989782
• PubChem ID: 65175510
• Update Time: 2025-06-08

1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-(3-ethoxypropyl)-
• 1-(3-Ethoxypropyl)-1h-1,2,4-triazol-3-amine
• CS-0285020
• AKOS014509356
• 1481182-13-1
• EN300-1107291
• 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H14N4O/c1-2-12-5-3-4-11-6-9-7(8)10-11/h6H,2-5H2,1H3,(H2,8,10)
• InChI Key： BDCJUXPDSKHQBH-UHFFFAOYSA-N
• SMILES： N1(CCCOCC)C=NC(N)=N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 338.1±44.0 °C(Predicted)
• pka: 4.79±0.12(Predicted)

Additional information on 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine (CAS No. 1481182-13-1)

1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine (CAS No. 1481182-13-1) is a specialized organic compound belonging to the 1,2,4-triazole family. This molecule features a unique structural combination of an ethoxypropyl side chain and an amine functional group, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula, C₇H₁₄N₄O, and precise molecular weight of 170.21 g/mol underscore its potential for diverse applications, particularly in drug discovery and material science.

Recent trends in scientific literature highlight growing curiosity about 1,2,4-triazole derivatives, driven by their versatility in medicinal chemistry. Researchers are actively investigating compounds like 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine for their potential as kinase inhibitors or antimicrobial agents. The ethoxypropyl moiety in this compound may enhance solubility, a critical factor in bioavailability—a topic frequently searched in drug formulation optimization discussions.

The synthetic pathway for CAS 1481182-13-1 typically involves nucleophilic substitution reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterization, addressing common queries about quality control in specialty chemicals. Stability studies suggest this compound maintains integrity under standard storage conditions (2-8°C in inert atmospheres), a crucial consideration for laboratories handling nitrogen-containing heterocycles.

In the context of green chemistry advancements, modifications of the 1,2,4-triazole core structure have gained attention for developing eco-friendly alternatives. The amine functionality in 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine provides an active site for further derivatization, aligning with current searches for sustainable chemical building blocks. Computational chemistry studies predict favorable drug-likeness parameters for this scaffold, including acceptable LogP values and hydrogen bonding capacity.

Industrial applications of triazole-based compounds continue to expand, with particular interest in their use as intermediates for advanced materials. The ethoxypropyl chain in this specific derivative may contribute to enhanced polymer compatibility, addressing frequent inquiries about specialty additives for material science. Patent analyses reveal growing IP activity around similar structures, particularly in electronic materials and controlled-release formulations.

Safety assessments of 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine follow standard protocols for research chemicals, with appropriate personal protective equipment recommended during handling. While not classified as hazardous under current regulations, proper laboratory safety practices remain essential—a recurring theme in scientific community discussions. The compound's environmental fate and biodegradation profile represent active research areas, responding to increasing searches about green chemistry metrics.

From a market perspective, demand for customized nitrogen heterocycles like CAS 1481182-13-1 reflects broader trends in precision chemistry. Suppliers typically offer this compound in research quantities (100mg to 10g scales), with purity levels exceeding 95% for most applications. Current pricing models and bulk synthesis feasibility frequently appear in procurement-related searches within the fine chemicals sector.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a ligand in catalytic systems. The presence of both hydrogen bond donor (amine) and acceptor (triazole) sites makes it particularly interesting for molecular recognition studies—a hot topic in supramolecular chemistry forums. Advanced characterization techniques, including X-ray crystallography, could further elucidate its solid-state properties and polymorphic behavior.

For researchers investigating structure-activity relationships in medicinal chemistry, 1-(3-ethoxypropyl)-1H-1,2,4-triazol-3-amine presents a valuable template. Its balanced lipophilicity (predicted LogP ~1.2) and moderate molecular weight align with current lead compound optimization strategies. The compound's synthetic accessibility also makes it attractive for combinatorial chemistry approaches, addressing frequent queries about diverse chemical libraries.

In analytical applications, derivatives of this compound show promise as chromatographic standards or mass spectrometry tags. The triazole ring's UV activity enables sensitive detection, while the ethoxypropyl side chain can be modified for improved separation characteristics—topics commonly searched in analytical method development circles. Stability-indicating methods have been developed for related structures, suggesting similar approaches could be applied to this molecule.